Cas no 18336-38-4 (4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid)

4-(1H-Pyrazol-1-yl)benzene-1-sulfonic acid is a sulfonated aromatic compound featuring a pyrazole substituent, offering versatile reactivity for synthetic applications. Its sulfonic acid group enhances solubility in polar solvents, facilitating use in aqueous or mixed-phase reactions. The pyrazole moiety provides a heterocyclic scaffold for coordination chemistry or further functionalization, making it valuable in pharmaceutical and agrochemical intermediates. The compound’s structural rigidity and electron-withdrawing properties can influence reaction kinetics or serve as a directing group in metal-catalyzed transformations. Suitable for fine chemical synthesis, it combines stability with modifiability, supporting diverse research and industrial applications.
4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid structure
18336-38-4 structure
Product Name:4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid
CAS No:18336-38-4
MF:C9H8N2O3S
MW:224.236420631409
CID:51007
PubChem ID:86674865
Update Time:2025-05-23

4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Benzenesulfonic acid)pyrazole
    • 4-(1H-Pyrazol-1-yl)benzenesulfonic acid
    • 4-(1 H-pyrazol-4-yl)-7-[2-(trimethylsilyl)ethoxy]methyl-7H-pyrrolo[2,3-d]pyrimidine
    • 4-(1H-Pyrazol-4-yl)-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 4-(1H-pyrazol-4-yl)-7-((2-trimethylsilanylethoxy)meth
    • 4-(1H-pyrazol-4-yl)-7-(2-trimethylsilanylethoxymethyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 4-(1H-pyrazole-1-yl)benzenesulfonic acid
    • 4-pyrazol-1-yl-benzenesulfonic acid
    • A-6725
    • AC1Q29U9
    • AG-A-64854
    • CTK5J2318
    • FT-0674168
    • 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid
    • 4-(Pyrazol-1-yl)benzenesulfonicacid
    • F2199-0230
    • SCHEMBL13836239
    • 4-(Pyrazol-1-yl)benzenesulfonic acid
    • AKOS025312842
    • WBRLZNMOGQIRLT-UHFFFAOYSA-N
    • 18336-38-4
    • BS-27678
    • 4-pyrazol-1-ylbenzenesulfonic acid
    • Inchi: 1S/C9H8N2O3S/c12-15(13,14)9-4-2-8(3-5-9)11-7-1-6-10-11/h1-7H,(H,12,13,14)
    • InChI Key: WBRLZNMOGQIRLT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N1C=CC=N1)(=O)(=O)O

Computed Properties

  • Exact Mass: 224.02564
  • Monoisotopic Mass: 224.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 72.19

4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid Pricemore >>

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Additional information on 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid

4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid: A Comprehensive Overview

The compound with CAS No. 18336-38-4, known as 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazole ring attached to a benzene sulfonic acid group, creating a structure that exhibits both aromaticity and acidic characteristics.

4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid is notable for its ability to act as a versatile building block in organic synthesis. The pyrazole moiety, a five-membered ring containing two adjacent nitrogen atoms, contributes to the compound's reactivity and stability. Recent studies have highlighted its role in the development of novel materials, including advanced polymers and pharmaceutical agents.

One of the most recent advancements involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceuticals targeting various diseases, including cancer and inflammatory conditions. The sulfonic acid group in the molecule enhances its solubility in aqueous solutions, making it an ideal candidate for drug delivery systems.

In addition to its pharmaceutical applications, 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid has also found use in the synthesis of functional materials. Its ability to form stable complexes with metal ions has led to its incorporation into catalysts and sensors. Recent studies have demonstrated its effectiveness in enhancing the performance of electrochemical sensors used for detecting environmental pollutants.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production.

From an environmental perspective, 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid has been studied for its biodegradability and toxicity profile. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to some conventional chemicals used in industrial processes.

In conclusion, 4-(1H-pyrazol-1-yl)benzene-1-sulfonic acid (CAS No. 18336-38-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and pharmaceuticals.

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